Cas no 128373-13-7 (1H-Indol-5-yl trifluoromethanesulfonate)

1H-Indol-5-yl trifluoromethanesulfonate is a versatile triflate ester derivative of indole, widely employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantage lies in the reactivity of the trifluoromethanesulfonate (triflate) group, which serves as an excellent leaving group, facilitating efficient cross-coupling reactions such as Suzuki, Stille, or Heck couplings. The indole scaffold is a privileged structure in medicinal chemistry, making this compound valuable for constructing biologically active molecules. The triflate group enhances electrophilicity, enabling selective functionalization at the 5-position of the indole ring. This reagent is particularly useful for introducing complex substituents or constructing heterocyclic systems with high precision. Its stability under inert conditions ensures reliable handling in synthetic workflows.
1H-Indol-5-yl trifluoromethanesulfonate structure
128373-13-7 structure
Product Name:1H-Indol-5-yl trifluoromethanesulfonate
CAS No:128373-13-7
MF:C9H6F3NO3S
MW:265.209051609039
CID:1081739
PubChem ID:14657658
Update Time:2025-05-28

1H-Indol-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-5-yl trifluoromethanesulfonate
    • 5-(trifluoromethylsulfonyloxy)indole
    • 5-indolyl triflate
    • 5-indolyl trifluoromethanesulfonate
    • Methanesulfonic acid,trifluoro-,1H-indol-5-yl ester
    • SCHEMBL3946952
    • DB-407746
    • 1H-Indol-5-yl 1,1,1-trifluoromethanesulfonate
    • 1H-Indol-5-yltrifluoromethanesulfonate
    • A907907
    • HS-7518
    • DTXSID70562680
    • 128373-13-7
    • BUGATQSIGUQQSV-UHFFFAOYSA-N
    • MDL： MFCD13195357
    • Inchi： 1S/C9H6F3NO3S/c10-9(11,12)17(14,15)16-7-1-2-8-6(5-7)3-4-13-8/h1-5,13H
    • InChI Key： BUGATQSIGUQQSV-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2=C(C=CN2)C=1

Computed Properties

  • Exact Mass: 265.00200
  • Monoisotopic Mass: 265.00204871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.54000
  • LogP: 3.47710

1H-Indol-5-yl trifluoromethanesulfonate Security Information

  • Storage Condition：Sealed in dry,2-8°C

1H-Indol-5-yl trifluoromethanesulfonate Pricemore >>

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